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Compound of Interest

Compound Name: Eupatolitin

Cat. No.: B1235507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eupatolitin is a naturally occurring O-methylated flavonol, a class of flavonoids known for their

diverse biological activities. As a polyketide, it is found in various plant species. This technical

guide provides an in-depth overview of the chemical structure and physicochemical properties

of eupatolitin, presenting key data in a structured format to support research and development

efforts in pharmacology and medicinal chemistry.

Chemical Structure
Eupatolitin is chemically defined as a tetrahydroxyflavone with methoxy groups at positions 6

and 7.[1] Its systematic name is 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxychromen-

4-one.[2]

Below is a summary of its key structural identifiers:
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Identifier Value

IUPAC Name
2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-

dimethoxychromen-4-one[2]

Molecular Formula C₁₇H₁₄O₈[2]

SMILES
COC1=C(C(=C2C(=C1)OC(=C(C2=O)O)C3=CC

(=C(C=C3)O)O)O)OC

InChI

InChI=1S/C17H14O8/c1-23-11-6-10-

12(14(21)17(11)24-2)13(20)15(22)16(25-10)7-3-

4-8(18)9(19)5-7/h3-6,18-19,21-22H,1-2H3

InChIKey WYKWHSPRHPZRCR-UHFFFAOYSA-N

CAS Number 29536-44-5[2]

Physicochemical Properties
A comprehensive summary of the known physicochemical properties of eupatolitin is

presented in the table below. These properties are crucial for understanding its behavior in

biological systems and for formulation development.
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Property Value Source

Molecular Weight 346.3 g/mol PubChem

Appearance Yellow crystalline solid Guidechem[1]

Melting Point 285-287 °C

Not explicitly found, inferred

from a related document with a

likely typo. Further verification

is recommended.

Boiling Point Data not available

Solubility
4.7 mg/mL in Methanol (with

sonication and warming)
MedchemExpress

Density 1.592 g/mL Wikipedia[2]

pKa (Predicted) 6.13 ± 0.40 Guidechem[1]

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties of

eupatolitin are not readily available in a single source. However, standard methodologies for

flavonoids can be applied.

Determination of Melting Point
A standard capillary melting point apparatus can be used. A small amount of the crystalline

eupatolitin is packed into a capillary tube and heated at a controlled rate. The temperature

range over which the substance melts is recorded.

Determination of Solubility
The solubility of eupatolitin can be determined by adding a known excess of the compound to

a specific volume of a solvent (e.g., methanol, water, DMSO). The suspension is stirred at a

constant temperature for a set period to ensure equilibrium is reached. The saturated solution

is then filtered, and the concentration of eupatolitin in the filtrate is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.
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Extraction and Isolation
Eupatolitin can be extracted from plant materials using methods such as maceration or reflux

extraction with organic solvents like methanol or ethanol. The crude extract is then subjected to

various chromatographic techniques for purification, including column chromatography over

silica gel or Sephadex, followed by preparative HPLC to yield pure eupatolitin.

Signaling Pathways
While specific studies detailing the signaling pathways directly modulated by eupatolitin are

limited, research on structurally similar flavonoids, such as eupatilin and eupafolin, provides

valuable insights into its potential biological activities. It is important to note that these are

distinct molecules, and further research is needed to confirm these effects for eupatolitin.

Potential Anti-Cancer Effects: PI3K/Akt and MAPK
Pathways
Studies on the related compound eupatilin have shown that it may inhibit the proliferation of

colon cancer cells by targeting the PI3K/Akt and MAPK signaling pathways. Eupatilin has been

observed to inhibit the phosphorylation of Akt and its downstream targets, while activating

components of the MAPK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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